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Compound of Interest

Compound Name: Gold bromide

CAS No.: 57485-08-2

Cat. No.: B3053998

Get Quote

The effectiveness of gold halide leaching is influenced by several factors, including the type of

halide, oxidant concentration, temperature, and the mineralogy of the ore. The following table

summarizes key performance data from various experimental studies.
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Leaching
Agent
System

Gold
Extractio
n
Efficiency
(%)

Leaching
Time
(hours)

Temperat
ure (°C)

Key
Reagent
Concentr
ations

Ore/Mater
ial Type

Referenc
e

Chloride

(HCl-Cl₂)
98% 6 Ambient

20% HCl,

90 kg/t

available

chlorine

Gold Ore [1]

Chloride

(HCl-

NaOCl)

95% 18 Ambient

20% HCl,

45 kg/t

available

chlorine

Gold Ore [1]

Chloride

(FeCl₃-

HCl)

~90%

(predicted)
24 23-60

0.5-2 M

Glycine,

pH 10-12

Mildly

refractory

ore

[2]

Chloride-

Bromide
92% 10 98

150 g/dm³

Cl⁻, 8

g/dm³

NaBr, 15

g/dm³ Cu²⁺

Non-preg-

robbing

gold ore

[3]

Bromide

(NaBr-

NaOCl-

HCl)

80% 4 95

4.4g NaBr,

30mL

NaOCl,

42mL HCl

Gold Ore [4]

Bromide

(NBS-

Pyridine)

>90%
Not

Specified

Room

Temp

Not

Specified
WEEE [5]

Iodide (I₂-

KI)
>85% 4 25

1.0% I₂,

I₂:KI mole

ratio 1:8,

pH 7

Flotation

gold

concentrat

es

[6]
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Iodide (KI-

H₂O₂-

H₂SO₄)

>95% 8 60

72 mM KI,

20 mM

H₂SO₄, 15

mM H₂O₂

WPCBs

Ash
[7]

Iodide

(Iodine-

Iodide)

97.55% 1 min
Room

Temp

25 g/L I₂,

100 g/L KI

Gold-

plated

metal

[8]

Chemical Pathway of Gold Halide Leaching
The fundamental chemistry of gold halide leaching involves the oxidation of metallic gold (Au)

to its ions (Au⁺ or Au³⁺) and the subsequent formation of stable gold-halide complexes. This

process requires an oxidizing agent and a halide salt.

Metallic Gold (Au)

Gold Ions
(Au⁺, Au³⁺)

Oxidation

Oxidizing Agent
(e.g., O₂, H₂O₂, Fe³⁺, Cl₂, Br₂, I₂)

Halide Ions
(Cl⁻, Br⁻, I⁻)

Soluble Gold-Halide Complex
([AuX₂]⁻, [AuX₄]⁻)

Complexation

Click to download full resolution via product page

Caption: Chemical pathway of gold halide leaching.

Experimental Protocols
Below are generalized methodologies for conducting gold leaching experiments with chloride,

bromide, and iodide.

Gold Leaching with Chloride (Hypochlorite)
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This protocol describes a typical laboratory-scale experiment for leaching gold from an ore

using a hypochlorite-chloride solution.[1]

a. Materials and Equipment:

Gold-bearing ore, ground to a fine powder (e.g., <75 µm)

Sodium hypochlorite (NaOCl) solution

Hydrochloric acid (HCl)

Sodium chloride (NaCl)

Leaching vessel (e.g., baffled beaker or reactor)

Mechanical stirrer

pH meter

Filtration apparatus

Analytical equipment for gold quantification (e.g., AAS, ICP-OES)

b. Procedure:

Prepare a leach solution with the desired concentrations of NaOCl, HCl, and NaCl in

deionized water.

Place a known mass of the ground ore into the leaching vessel to achieve a specific pulp

density.

Add the leach solution to the ore and commence stirring at a constant rate.

Monitor and adjust the pH of the slurry periodically using HCl.

Maintain a constant temperature throughout the experiment.

Withdraw slurry samples at predetermined time intervals.
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Filter the samples to separate the pregnant leach solution from the solid residue.

Analyze the gold concentration in the pregnant leach solution to determine the leaching

kinetics and efficiency.

Gold Leaching with Bromide
This protocol outlines a general procedure for gold leaching using a bromide-based lixiviant.[4]

a. Materials and Equipment:

Gold-bearing material

Sodium bromide (NaBr)

An oxidizing agent (e.g., sodium hypochlorite, hydrogen peroxide)

Acid for pH adjustment (e.g., HCl or H₂SO₄)

Leaching reactor with temperature control

Stirrer

Filtration system

Analytical instrumentation

b. Procedure:

Prepare the leaching solution by dissolving NaBr and the chosen oxidant in an acidic

aqueous medium.

Introduce a known quantity of the gold-bearing material into the reactor.

Add the leaching solution and start agitation.

Control the temperature of the slurry as required by the experimental design.

Collect samples of the slurry at various time points.
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Separate the liquid and solid phases by filtration.

Determine the gold content in the liquid phase to assess leaching performance.

Gold Leaching with Iodide
This protocol provides a general method for gold leaching using an iodine-iodide system.[6]

a. Materials and Equipment:

Gold source (e.g., ore concentrate, electronic scrap)

Iodine (I₂)

Potassium iodide (KI)

pH adjustment reagents (e.g., H₂SO₄, NaOH)

Oxidizing agent (e.g., H₂O₂) (optional, but can enhance kinetics)

Reaction vessel

Magnetic or mechanical stirrer

Filtration equipment

Gold analysis instrumentation

b. Procedure:

Prepare the leachant by dissolving I₂ and KI in deionized water to the desired

concentrations. The molar ratio of KI to I₂ is a critical parameter.

Adjust the initial pH of the solution.

Add the gold-bearing material to the leachant at a specific solid-to-liquid ratio.

If using an oxidant like H₂O₂, add it to the slurry.
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Stir the mixture at a constant speed and maintain the desired temperature.

Take samples at regular intervals, filter, and analyze the gold concentration in the filtrate.

Experimental Workflow for Comparative Analysis
A systematic workflow is essential for the objective comparison of different halide leaching

agents.
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Caption: Experimental workflow for comparing gold halide leaching agents.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b3053998/docs?utm_src=pdf-body-img#performance-comparison-of-gold-halide-leaching-agents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental and Safety Considerations
While halides are generally considered less toxic than cyanide, they are not without their

environmental and safety challenges.

Chloride: The use of chlorine gas or hypochlorite in acidic solutions can release toxic

chlorine gas.[9] The high chloride concentrations can also lead to corrosive conditions,

requiring specialized and costly equipment.[9]

Bromine: Elemental bromine is highly corrosive and volatile, posing significant handling and

storage challenges.[9]

Iodide: While considered the least toxic of the three, iodine is the most expensive, which can

be a major drawback for commercial applications.[6][9] Additionally, the formation of

insoluble gold-iodide species can passivate the gold surface and hinder leaching if not

properly controlled.[10]

Conclusion
The choice of a gold halide leaching agent depends on a trade-off between leaching efficiency,

kinetics, cost, and environmental impact.

Chloride leaching is a well-established method with high potential gold recoveries but is

associated with the handling of hazardous chlorine-based reagents and corrosive solutions.

[9][11]

Bromide leaching offers rapid kinetics but is hampered by the hazardous nature and cost of

bromine.[9]

Iodide leaching is fast and relatively non-toxic but is often limited by the high cost of iodine

and the potential for passivation.[9][10]

Further research and process optimization are necessary to overcome the challenges

associated with each halide system and to develop more sustainable and economically viable

gold extraction technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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